Cas no 1936598-89-8 (tert-butyl N-({3-hydroxy-1-azabicyclo2.2.2octan-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({3-hydroxy-1-azabicyclo2.2.2octan-3-yl}methyl)carbamate
• CAS No: 1936598-89-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5221365
• PubChem ID: 131200458
• Update Time: 2025-11-02

tert-butyl N-({3-hydroxy-1-azabicyclo2.2.2octan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3-hydroxy-1-azabicyclo[2.2.2]oct-3-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-({3-hydroxy-1-azabicyclo2.2.2octan-3-yl}methyl)carbamate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)14-8-13(17)9-15-6-4-10(13)5-7-15/h10,17H,4-9H2,1-3H3,(H,14,16)
• InChI Key： BBEXXJSDGYAGJH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(O)C2CCN(CC2)C1

Additional information on tert-butyl N-({3-hydroxy-1-azabicyclo2.2.2octan-3-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate (CAS No. 1936598-89-8)

tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate (CAS No. 1936598-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, is a derivative of the azabicyclo[2.2.2]octane scaffold, which is known for its unique structural properties and potential applications in drug discovery. The presence of the tert-butyl carbamate group and the hydroxy functionality makes this molecule particularly interesting for synthetic chemists and medicinal researchers.

The azabicyclo[2.2.2]octane core is a rigid, three-dimensional structure that can impart conformational stability to molecules, a feature highly sought after in the design of bioactive compounds. The hydroxy group at the 3-position of the azabicyclo[2.2.2]octane ring provides a handle for further chemical modifications, enabling the synthesis of diverse derivatives. The tert-butyl carbamate moiety, on the other hand, serves as a protecting group for amines, a common strategy in organic synthesis to prevent unwanted reactions during multi-step processes.

In recent years, the demand for tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate has increased due to its potential role in the development of novel therapeutics. Researchers are particularly interested in its application as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), two hot topics in modern drug discovery. PROTACs, for instance, are a revolutionary class of drugs that degrade target proteins rather than inhibiting them, offering a new approach to treating diseases like cancer and neurodegenerative disorders.

The synthesis of tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate typically involves multi-step organic reactions, including the formation of the azabicyclo[2.2.2]octane ring and subsequent functionalization. Advanced techniques such as asymmetric catalysis and flow chemistry are often employed to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. The compound’s CAS No. 1936598-89-8 is a unique identifier that helps researchers and suppliers track its availability and purity specifications.

From a commercial perspective, tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its price and availability can vary depending on the scale of purchase and the level of purity required. Researchers often look for suppliers who provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure the compound meets their experimental needs.

In addition to its pharmaceutical applications, tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate is also studied for its potential in material science. The rigid azabicyclo[2.2.2]octane scaffold can be incorporated into polymers and coatings to enhance their mechanical properties and thermal stability. This versatility makes the compound a valuable asset in both academic and industrial research settings.

As the field of drug discovery continues to evolve, compounds like tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate will likely play an increasingly important role. Their unique structural features and functional groups enable the creation of innovative molecules with tailored properties. For researchers and chemists, understanding the synthesis, applications, and commercial availability of such compounds is essential for advancing their work in medicinal chemistry and beyond.

In summary, tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate (CAS No. 1936598-89-8) is a versatile and valuable compound with broad applications in pharmaceutical research, material science, and organic synthesis. Its unique structure and functional groups make it a promising candidate for the development of new drugs and advanced materials. As research in these areas progresses, the demand for high-quality tert-butyl N-({3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)carbamate is expected to grow, further solidifying its importance in the chemical and life sciences.